Cas no 1416471-26-5 (trans-[4-(1-Hydroxyethyl)cyclohexyl]carbamic acid tert-butyl ester)
1416471-26-5 structure
Product Name:trans-[4-(1-Hydroxyethyl)cyclohexyl]carbamic acid tert-butyl ester
CAS No:1416471-26-5
MF:C13H25NO3
MW:243.342504262924
CID:4699036
Update Time:2023-08-15
trans-[4-(1-Hydroxyethyl)cyclohexyl]carbamic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
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- trans-[4-(1-Hydroxyethyl)cyclohexyl]carbamic acid tert-butyl ester
- ZUIHDHXPSGPWSW-JQTAXMAWSA-N
- ZUIHDHXPSGPWSW-FGWVZKOKSA-N
- Trans-N-tert-butoxycarbonyl-4-aminocyclohexyl ethanol
- (RS)-1,1-dimethylethyl [cis-4-(1-hydroxyethyl)cyclohexyl]carbamate
- (trans)-[4-(1-Hydroxy-ethyl)-cyclohexyl]-carbamic acid tert-butyl ester
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- Inchi: 1S/C13H25NO3/c1-9(15)10-5-7-11(8-6-10)14-12(16)17-13(2,3)4/h9-11,15H,5-8H2,1-4H3,(H,14,16)
- InChI Key: ZUIHDHXPSGPWSW-UHFFFAOYSA-N
- SMILES: OC(C)C1CCC(CC1)NC(=O)OC(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 252
- Topological Polar Surface Area: 58.6
trans-[4-(1-Hydroxyethyl)cyclohexyl]carbamic acid tert-butyl ester Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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